Cas no 1445691-04-2 (N-({bicyclo2.2.1heptan-2-yl}methyl)-2-chloro-3-fluoropyridine-4-carboxamide)

• Product Name: N-({bicyclo2.2.1heptan-2-yl}methyl)-2-chloro-3-fluoropyridine-4-carboxamide
• CAS No: 1445691-04-2
• MF: C₁₄H₁₆ClFN₂O
• MW: 282.741045951843
• CID: 5681477
• PubChem ID: 75394872
• Update Time: 2025-10-30

N-({bicyclo2.2.1heptan-2-yl}methyl)-2-chloro-3-fluoropyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1445691-04-2
• N-(2-bicyclo[2.2.1]heptanylmethyl)-2-chloro-3-fluoropyridine-4-carboxamide
• EN300-26584359
• N-({bicyclo[2.2.1]heptan-2-yl}methyl)-2-chloro-3-fluoropyridine-4-carboxamide
• AKOS033418105
• Z1546613109
• N-({bicyclo2.2.1heptan-2-yl}methyl)-2-chloro-3-fluoropyridine-4-carboxamide

• Inchi： 1S/C14H16ClFN2O/c15-13-12(16)11(3-4-17-13)14(19)18-7-10-6-8-1-2-9(10)5-8/h3-4,8-10H,1-2,5-7H2,(H,18,19)
• InChI Key： LADJLCKEWDPYRU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CN=1)C(NCC1CC2CCC1C2)=O)F

Computed Properties

• Exact Mass: 282.0935190g/mol
• Monoisotopic Mass: 282.0935190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42Ų

Additional information on N-({bicyclo2.2.1heptan-2-yl}methyl)-2-chloro-3-fluoropyridine-4-carboxamide

Professional Introduction to N-({bicyclo2.2.1heptan-2-yl}methyl)-2-chloro-3-fluoropyridine-4-carboxamide (CAS No. 1445691-04-2)

N-({bicyclo2.2.1heptan-2-yl}methyl)-2-chloro-3-fluoropyridine-4-carboxamide, identified by its CAS number 1445691-04-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate bicyclic structure and fluorinated pyridine moiety, which are known for their potential in modulating biological pathways and enhancing pharmacological activity.

The structural framework of N-({bicyclo2.2.1heptan-2-yl}methyl)-2-chloro-3-fluoropyridine-4-carboxamide is composed of a bicyclo[2.2.1]heptane ring system substituted with a methyl group, which contributes to its unique steric and electronic properties. The presence of both chlorine and fluorine atoms in the pyridine ring further enhances its reactivity and binding affinity, making it a promising candidate for the development of novel therapeutic agents.

In recent years, there has been a growing interest in the synthesis and application of fluorinated heterocycles due to their ability to improve drug bioavailability, metabolic stability, and target specificity. The incorporation of fluorine atoms into pharmaceutical compounds often leads to enhanced binding interactions with biological targets, as evidenced by numerous studies demonstrating the advantages of fluorinated pyridines in drug design.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of molecules like N-({bicyclo2.2.1heptan-2-yl}methyl)-2-chloro-3-fluoropyridine-4-carboxamide. These computational approaches allow researchers to predict the binding modes and pharmacokinetic properties of candidate compounds before they are synthesized, significantly reducing the time and cost associated with drug discovery.

The synthesis of N-({bicyclo2.2.1heptan-2-yl}methyl)-2-chloro-3-fluoropyridine-4-carboxamide involves multiple steps, including the construction of the bicyclic core and the introduction of fluorine and chlorine substituents at specific positions on the pyridine ring. The use of advanced synthetic methodologies, such as transition metal-catalyzed reactions and cross-coupling techniques, ensures high yields and purity of the final product.

The potential applications of this compound are vast, particularly in the development of drugs targeting neurological disorders, cancer, and infectious diseases. The unique structural features of N-({bicyclo2.2.1heptan-2-yl}methyl)-2-chloro-3-fluoropyridine-4-carboxamide make it an attractive scaffold for further derivatization and optimization to achieve desired pharmacological effects.

In conclusion, N-({bicyclo2.2.1heptan-2-yl}methyl)-2-chloro-3-fluoropyridine-4-carboxamide represents a significant advancement in pharmaceutical chemistry, offering new opportunities for the development of innovative therapeutic agents. Its complex structure and functional groups position it as a valuable building block for future drug discovery efforts.